Cas no 2137885-35-7 (1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl-)

1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl- structure
2137885-35-7 structure
Product Name:1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl-
CAS No:2137885-35-7
MF:C7H13N3O2S
MW:203.262019872665
CID:5288395
PubChem ID:165443029
Update Time:2023-10-31

1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl-
    • 2137885-35-7
    • N-methyl-1-(1-methyl-1H-imidazol-4-yl)ethane-1-sulfonamide
    • EN300-680892
    • Inchi: 1S/C7H13N3O2S/c1-6(13(11,12)8-2)7-4-10(3)5-9-7/h4-6,8H,1-3H3
    • InChI Key: WJWLNUZBSMYANR-UHFFFAOYSA-N
    • SMILES: C1N(C)C=C(C(C)S(NC)(=O)=O)N=1

Computed Properties

  • Exact Mass: 203.07284784g/mol
  • Monoisotopic Mass: 203.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 402.5±47.0 °C(Predicted)
  • pka: 11.08±0.40(Predicted)

1H-Imidazole-4-methanesulfonamide, N,α,1-trimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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